Cas no 1935248-51-3 (1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde)

• Product Name: 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde
• CAS No: 1935248-51-3
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 5704460
• PubChem ID: 130680455
• Update Time: 2025-05-24

1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1935248-51-3
• EN300-1143689
• 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde
• CID 130680455
• Cyclohexanecarboxaldehyde, 1-methoxy-3,3-dimethyl-

• Inchi： 1S/C10H18O2/c1-9(2)5-4-6-10(7-9,8-11)12-3/h8H,4-7H2,1-3H3
• InChI Key： DMSAWSKPFZVNDU-UHFFFAOYSA-N
• SMILES： O(C)C1(C=O)CCCC(C)(C)C1

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.94±0.1 g/cm3(Predicted)
• Boiling Point: 211.5±23.0 °C(Predicted)

Additional information on 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde

Comprehensive Overview of 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde (CAS No. 1935248-51-3)

1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde (CAS No. 1935248-51-3) is a versatile organic compound widely used in the fragrance, pharmaceutical, and specialty chemical industries. Its unique molecular structure, featuring a methoxy group and a carbaldehyde functional group on a cyclohexane ring, makes it a valuable intermediate in synthetic chemistry. This compound is particularly noted for its role in creating complex aromatic aldehydes, which are essential in perfumery and flavor formulations.

The growing demand for sustainable and eco-friendly fragrance ingredients has placed compounds like 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde in the spotlight. Researchers and manufacturers are increasingly exploring its potential as a green chemistry alternative to traditional synthetic aldehydes. Its stability and compatibility with other ingredients make it a preferred choice for high-performance fragrances and cosmetic formulations. Additionally, its low toxicity profile aligns with the rising consumer preference for clean beauty products.

In the pharmaceutical sector, 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde serves as a key building block for the synthesis of bioactive molecules. Its structural features enable the development of compounds with potential therapeutic applications, such as anti-inflammatory agents and antimicrobial drugs. Recent studies have also investigated its role in catalysis and asymmetric synthesis, highlighting its importance in modern organic chemistry.

From an industrial perspective, the compound's high purity and consistent quality are critical for large-scale applications. Manufacturers adhere to stringent Good Manufacturing Practices (GMP) to ensure its suitability for use in sensitive formulations. The compound's CAS No. 1935248-51-3 is frequently searched in chemical databases, reflecting its relevance in research and development (R&D) and patent filings. Its inclusion in material safety data sheets (MSDS) further underscores its importance in workplace safety protocols.

Environmental considerations are another key aspect of 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde's appeal. Its biodegradability and low environmental persistence make it a candidate for sustainable chemical processes. As regulatory bodies tighten restrictions on volatile organic compounds (VOCs), this compound offers a viable solution for industries seeking compliance with environmental regulations.

In conclusion, 1-Methoxy-3,3-dimethylcyclohexane-1-carbaldehyde (CAS No. 1935248-51-3) is a multifaceted compound with significant applications across multiple industries. Its structural versatility, environmental benefits, and commercial viability make it a subject of ongoing research and innovation. Whether in fragrance development, pharmaceutical synthesis, or green chemistry, this compound continues to demonstrate its value as a critical chemical intermediate.